Cas no 1417189-45-7 (2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine)
2,2-Difluoro-2-(quinolin-2-yl)ethan-1-amine is a fluorinated quinoline derivative with a unique structural motif combining a difluoroethylamine group with a quinoline scaffold. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or infectious diseases. The presence of two fluorine atoms enhances metabolic stability and lipophilicity, potentially improving pharmacokinetic properties. The quinoline moiety offers opportunities for π-stacking interactions and metal coordination, making it valuable for drug design. Its amine functionality provides a handle for further derivatization, enabling structure-activity relationship studies. This compound may find applications in the synthesis of fluorinated analogs of known pharmaceuticals or as a building block for novel therapeutic agents.
1417189-45-7 structure
Product Name:2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine
CAS No:1417189-45-7
MF:C11H10F2N2
MW:208.207309246063
MDL:MFCD28039493
CID:2104663
PubChem ID:71149502
Update Time:2025-07-02
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-2-(quinolin-2-yl)ethanamine
- ZZPAGRSCFBYMGL-UHFFFAOYSA-N
- 2,2-Difluoro-2-quinolin-2-yl-ethylamine
- 2-Quinolineethanamine, beta,beta-difluoro-
- 2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine
-
- MDL： MFCD28039493
- Inchi： 1S/C11H10F2N2/c12-11(13,7-14)10-6-5-8-3-1-2-4-9(8)15-10/h1-6H,7,14H2
- InChI Key： ZZPAGRSCFBYMGL-UHFFFAOYSA-N
- SMILES： FC(CN)(C1C=CC2C=CC=CC=2N=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 221
- XLogP3: 1.7
- Topological Polar Surface Area: 38.9
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1940528-0.05g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 0.05g |
$1152.0 | 2023-09-17 | ||
| Enamine | EN300-1940528-0.1g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 0.1g |
$1207.0 | 2023-09-17 | ||
| Enamine | EN300-1940528-0.25g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 0.25g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1940528-0.5g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 0.5g |
$1316.0 | 2023-09-17 | ||
| Enamine | EN300-1940528-1.0g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1940528-2.5g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 2.5g |
$2688.0 | 2023-09-17 | ||
| Enamine | EN300-1940528-5.0g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1940528-10.0g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1940528-1g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 1g |
$1371.0 | 2023-09-17 | ||
| Enamine | EN300-1940528-5g |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine |
1417189-45-7 | 5g |
$3977.0 | 2023-09-17 |
2,2-difluoro-2-(quinolin-2-yl)ethan-1-amine Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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